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Compound of Interest

Compound Name: Lsd hydrobromide
CAS No.: 74023-39-5
Cat. No.: B12755521
Get Quote
Abstract

This Application Note details the protocol for the preparation of Lysergic Acid Diethylamide
(LSD) Hydrobromide as a Certified Reference Material (CRM) for forensic and clinical
toxicology. While LSD D-Tartrate is the historical standard, the Hydrobromide (HBr) salt offers
distinct physicochemical properties useful in specific crystallographic and solubility applications.
This guide addresses the critical challenges of LSD analysis—specifically its high susceptibility
to photo-degradation (lumi-LSD) and C-8 epimerization (iso-LSD)—and provides a compliant
workflow adhering to ISO 17034 guidelines for Reference Material Producers.

Introduction & Scientific Rationale

The accurate quantification of LSD in biological matrices (whole blood, urine, vitreous humor) is
complicated by the molecule's instability and high potency, requiring low picogram-per-milliliter
(pg/mL) detection limits.

Why LSD Hydrobromide? Most commercial standards utilize the tartrate salt. However, the
hydrobromide salt (
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) is occasionally required for:

Alternate Counter-ion Chromatography: To resolve co-eluting interferences where tartrate
ions may suppress ionization in specific LC-MS/MS mobile phases.

Crystallinity: HBr salts often yield different crystal habits, aiding in the purification of high-
value isotopic standards (

-LSD) where maximum yield from synthesis is critical.

The Instability Triad: Any protocol handling LSD must mitigate three degradation vectors:

Photon Attack: UV light at 310 nm catalyzes the addition of water across the

double bond, forming inactive lumi-LSD.

Epimerization: Basic pH or heat promotes the inversion of the diethylamide group at C-8,
converting active

-LSD into inactive iso-LSD.

Adsorption: The basic nitrogen allows LSD to bind strongly to silanol groups on untreated
glass surfaces.

Safety & Compliance

Regulatory Status: LSD is a Schedule | (US) / Class A (UK) controlled substance. All
synthesis and handling must occur within a DEA/Home Office licensed facility.

PPE: Full Tyvek suit, double nitrile gloves, and P100 respiratory protection. LSD is active at

g levels; transdermal absorption or inhalation of dust is a severe hazard.

Preparation Protocol: LSD Free Base to
Hydrobromide

Note: This protocol assumes possession of licensed, purified LSD free base. It describes the

salt formation for reference standard manufacturing.
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Reagents

e LSD Free Base (Purity >98%)
e Hydrobromic Acid (48% aq, Reagent Grade)
» Ethanol (Anhydrous, 200 Proof)

o Diethyl Ether (ACS Reagent, peroxide-free)

Synthesis Workflow

» Dissolution: Dissolve 100 mg of LSD free base in 2.0 mL of minimal warm anhydrous ethanol

(

) under red photographic light.

 Acidification: Calculate stoichiometric HBr (1.05 eq). Dilute HBr in ethanol (1:10). Add
dropwise with stirring until pH reaches ~5.0.

o Crystallization: Allow the solution to cool to room temperature. Slowly add diethyl ether until
turbidity is observed.

o Maturation: Store at

for 24 hours to maximize crystal yield.

« Filtration: Filter crystals under inert atmosphere (

). Wash with cold ether/ethanol (9:1).
e Drying: Vacuum dry at

in the dark for 4 hours.

Visualization: Production Workflow (ISO 17034)
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Ciritical Control Point

Crystallization Ampouling
(-20°C, Ether) (Amber Glass)

Salt Formation
(EOH + HEr)

Click to download full resolution via product page

Caption: 1ISO 17034 compliant workflow for converting LSD base to HBr salt, ensuring
traceability and purity verification before formulation.

Characterization & Validation

To certify the material as a Reference Standard, the following data must be generated.

Identity Verification

e Mass Spectrometry (ESI+):
o Parent lon:
324.2
o Key Fragments:

223 (loss of diethylamide),
208.
* NMR Spectroscopy (
H, 600 MHz, CD
OD):

o Differentiation of LSD from iso-LSD relies on the chemical shift of the H-8 proton.
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Chemical Shift ( Chemical Shift (
Position Proton

ppm) - LSD ppm) - iso-LSD
H-2 Indole NH 7.15 (s) 7.18 (s)
H-8 Lysergic Backbone 3.45 (m) 3.20 (m)
N-Et Diethylamide 1.15 (t), 3.38 (q) 1.12 (t), 3.35(q)

Purity Analysis (HPLC-UV)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus),

mm, 1.8
m.

Mobile Phase: A: 10 mM Ammonium Formate (pH 3.5); B: Acetonitrile.
Gradient: 10% B to 90% B over 10 mins.
Detection: UV at 310 nm (Specific to the indole chromophore).

Acceptance Criteria: No single impurity >0.5%; Total impurities <1.5%.

Formulation & Stability Protocol

This is the most critical section for the end-user. LSD is notoriously unstable in solution if

mishandled.

Formulation of Stock Solution (1 mg/mL)

Glassware Preparation: All volumetric flasks must be silanized (treated with
dimethyldichlorosilane) to prevent loss of LSD to the glass surface [1].

Solvent: Use HPLC-grade Acetonitrile.

o Why? Methanol can promote trans-esterification or hydrolysis over long periods. Water
promotes epimerization. Acetonitrile provides the best stability profile [2].
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» Weighing: Weigh LSD HBr equivalent to 1.0 mg of free base (Correction factor: MW Salt /
MW Base).

o Storage: Dispense into Amber ampoules, flame seal under Argon.

Degradation Pathways Diagram

Prevention Strategy
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Caption: Mechanistic degradation pathways. Note that epimerization to iso-LSD is reversible,
while photo-degradation to lumi-LSD is irreversible.

Stability Monitoring Protocol

For a certified reference material, stability must be monitored at intervals (0, 3, 6, 12 months).
e Long-Term Storage:

or
in the dark.

 In-Use Stability: Solutions in acetonitrile are stable for 30 days at

if protected from light.

o Critical Check: If the ratio of iso-LSD to LSD exceeds 5% in the stock solution, the standard
must be discarded or re-purified [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://academic.oup.com/jat
https://www.swgdrug.org/
https://www.iso.org/standard/29357.html
https://www.benchchem.com/product/b12755521/docs#preparation-of-lsd-hydrobromide-reference-standards-for-toxicology
https://www.benchchem.com/product/b12755521/docs#preparation-of-lsd-hydrobromide-reference-standards-for-toxicology
https://www.benchchem.com/product/b12755521/docs#preparation-of-lsd-hydrobromide-reference-standards-for-toxicology
https://www.benchchem.com/product/b12755521/docs#preparation-of-lsd-hydrobromide-reference-standards-for-toxicology
https://www.benchchem.com/product/b12755521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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